Cas no 895645-57-5 (methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate)

• Product Name: methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate
• CAS No: 895645-57-5
• MF: C₁₈H₁₄O₆S
• MW: 358.365164279938
• CID: 6359908
• PubChem ID: 7184744
• Update Time: 2025-05-26

methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate
• 2H-1-Benzopyran-6-carboxylic acid, 3-[(4-methylphenyl)sulfonyl]-2-oxo-, methyl ester
• F1608-0491
• NCGC00110322-02
• HMS1829B17
• methyl 2-oxo-3-tosyl-2H-chromene-6-carboxylate
• NCGC00110322-01
• AB01310633-01
• AB01310633-03
• methyl 3-(4-methylphenyl)sulfonyl-2-oxochromene-6-carboxylate
• SCHEMBL20435606
• CHEMBL1572565
• BS-6459
• AKOS001813057
• C566-0276
• 895645-57-5
• methyl3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate
• methyl 3-[(4-methylphenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylate

• Inchi： 1S/C18H14O6S/c1-11-3-6-14(7-4-11)25(21,22)16-10-13-9-12(17(19)23-2)5-8-15(13)24-18(16)20/h3-10H,1-2H3
• InChI Key： DRYUFXZMJKRORR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C(OC)=O)C=C2C=C1S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 358.05110934g/mol
• Monoisotopic Mass: 358.05110934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 616.6±55.0 °C(Predicted)

Additional information on methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate

Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate (CAS No. 895645-57-5): A Comprehensive Overview

Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate, identified by its CAS number 895645-57-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its chromene core and sulfonyl functional group, has garnered attention due to its potential applications in drug discovery and material science. The structural features of this compound, particularly the presence of a 4-methylbenzenesulfonyl moiety, make it a versatile intermediate for the synthesis of more complex molecules with therapeutic properties.

The chromene scaffold is a well-known pharmacophore in medicinal chemistry, known for its role in various biological activities such as antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of a sulfonyl group at the 3-position of the chromene ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development. Additionally, the carboxylate ester at the 6-position provides a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

In recent years, there has been a growing interest in natural product-inspired molecules due to their high biological activity and low toxicity. Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate shares structural similarities with several naturally occurring flavonoids, which have been extensively studied for their pharmacological effects. The synthesis of this compound can be approached through various methodologies, including condensation reactions and sulfonylation processes, which are well-documented in organic chemistry literature.

The use of computational chemistry techniques has also played a crucial role in understanding the molecular interactions and pharmacokinetic properties of this compound. Molecular docking studies have shown that Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate can interact with various biological targets, suggesting its potential as an inhibitor or modulator in drug development. These studies have provided valuable insights into the binding affinity and mode of action, which are critical parameters for evaluating the therapeutic potential of a compound.

One of the most promising applications of Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate is in the field of anticancer research. The chromene core has been shown to exhibit inhibitory effects on several cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Furthermore, the sulfonyl group can enhance the solubility and bioavailability of the molecule, making it more suitable for clinical use. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells while sparing healthy cells, highlighting its potential as a novel anticancer agent.

The synthesis of Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate involves several key steps that require precise control over reaction conditions. The chromene ring is typically synthesized through condensation reactions between resorcinol derivatives and β-ketoesters or diketones. Subsequent sulfonylation at the 3-position is achieved using appropriate sulfonic acid derivatives under mild acidic conditions. The introduction of the carboxylate ester at the 6-position is usually performed via esterification reactions using carboxylic acids or acid chlorides.

The purity and yield of Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate are critical factors that influence its downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to characterize the compound and ensure its quality. These methods provide detailed information about the molecular structure, purity, and chemical composition, which are essential for further research and development.

In conclusion, Methyl 3-(4-methylbenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate (CAS No. 895645-57-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with therapeutic properties. Ongoing research in this area continues to uncover new applications and mechanisms of action, reinforcing its importance in drug discovery and material science.